7-(3-Bromobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(3-Bromobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331725-91-8
VCID:
VC0403393
InChI:
InChI=1S/C20H25BrN4O2S/c1-3-4-5-6-7-11-28-20-22-17-16(18(26)23-19(27)24(17)2)25(20)13-14-9-8-10-15(21)12-14/h8-10,12H,3-7,11,13H2,1-2H3,(H,23,26,27)
SMILES:
CCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C
Molecular Formula:
C20H25BrN4O2S
Molecular Weight:
465.4g/mol
7-(3-Bromobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331725-91-8
Main Products
VCID: VC0403393
Molecular Formula: C20H25BrN4O2S
Molecular Weight: 465.4g/mol
| CAS No. | 331725-91-8 |
|---|---|
| Product Name | 7-(3-Bromobenzyl)-8-(heptylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C20H25BrN4O2S |
| Molecular Weight | 465.4g/mol |
| IUPAC Name | 7-[(3-bromophenyl)methyl]-8-heptylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H25BrN4O2S/c1-3-4-5-6-7-11-28-20-22-17-16(18(26)23-19(27)24(17)2)25(20)13-14-9-8-10-15(21)12-14/h8-10,12H,3-7,11,13H2,1-2H3,(H,23,26,27) |
| Standard InChIKey | TUYGHUJWANMRPJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCSC1=NC2=C(N1CC3=CC(=CC=C3)Br)C(=O)NC(=O)N2C |
| PubChem Compound | 3109619 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume